4-Ethoxybenzene-1-carboximidamide hydrochloride
Overview
Description
4-Ethoxybenzene-1-carboximidamide hydrochloride is a chemical compound with the CAS Number: 59855-69-5 . It has a molecular weight of 200.67 and its IUPAC name is 4-ethoxybenzenecarboximidamide hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H12N2O.ClH/c1-2-12-8-5-3-7 (4-6-8)9 (10)11;/h3-6H,2H2,1H3, (H3,10,11);1H .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . More detailed physical and chemical properties were not available in the search results.Scientific Research Applications
Environmental Fate of Chemical Compounds
Research on the environmental fate, behavior, and impact of chemical compounds, including parabens and flame retardants, is crucial in understanding their persistence and effects in aquatic environments and indoor settings. Studies have shown that despite wastewater treatments effectively reducing concentrations of certain chemicals, they persist at low levels in effluents and can accumulate in surface waters and sediments, potentially leading to ecological and health concerns (Haman et al., 2015); (Zuiderveen et al., 2020).
Catalytic Reactions and Chemical Synthesis
The use of catalysts, including rhodium complexes with N-heterocyclic carbenes, in facilitating chemical reactions such as hydroformylation of olefins, is a significant area of research. These catalysts offer promising avenues for achieving high selectivity and yield in chemical synthesis, demonstrating the potential for innovative industrial applications (Gil & Trzeciak, 2011).
Antioxidant Activity and Environmental Safety
The study of antioxidants, including their determination and evaluation, plays a vital role in various fields such as food engineering, medicine, and environmental science. Identifying and quantifying antioxidant activities contribute to the development of applications for health and preservation (Munteanu & Apetrei, 2021). Additionally, research on the environmental safety of surfactants emphasizes the importance of assessing chemical substances' impact on aquatic and sediment environments, ensuring sustainable use of chemicals in various products (Cowan-Ellsberry et al., 2014).
Safety and Hazards
The safety information available indicates that this compound may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more .
properties
IUPAC Name |
4-ethoxybenzenecarboximidamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O.ClH/c1-2-12-8-5-3-7(4-6-8)9(10)11;/h3-6H,2H2,1H3,(H3,10,11);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSBQUPLNWRIAMX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=N)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(6-Methoxy-naphthalen-1-yl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane](/img/structure/B3370950.png)
![2-Chloro-7,8,9,10-tetrahydro-5H-cyclohepta[b]indol-6-one](/img/structure/B3370995.png)
![2,2'-[[4-[(2,4-Dinitrophenyl)azo]phenyl]imino]bisethanol](/img/structure/B3371001.png)
![3-Cyclopropyl-3-azabicyclo[3.3.1]nonan-9-one oxime](/img/structure/B3371007.png)